2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(3-morpholinopropyl)acetamide

• IUPAC Name: 2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C18H22FN3O3/c19-16-5-2-1-4-15(16)17-12-14(21-25-17)13-18(23)20-6-3-7-22-8-10-24-11-9-22/h1-2,4-5,12H,3,6-11,13H2,(H,20,23)
• InChI Key: QFMIOTNDRXUXAI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)CC2=NOC(=C2)C3=CC=CC=C3F
• Molecular Formula: C18H22FN3O3
• Molecular Weight: 347.4 g/mol

Description

2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(3-morpholinopropyl)acetamide, also known as FLX-787 or Axsome Therapeutics, is a small molecule drug that has been studied for its potential therapeutic use in various neurological disorders such as amyotrophic lateral sclerosis (ALS), fibromyalgia, and restless legs syndrome (RLS). The purpose of

Scientific Research Applications

Cytotoxic Activity

Research has identified several sulfonamide derivatives with significant cytotoxic activity against cancer cell lines, such as breast cancer (MDA-MB-231) and colon cancer (HT-29). These derivatives, including structures similar to the specified compound, show potential as anticancer agents by inhibiting the growth of these cancer cells more effectively than some reference drugs (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Antimicrobial and Hemolytic Activity

Another study synthesized derivatives with antimicrobial and hemolytic activities. These compounds, which include morpholinyl phenyl acetamide structures, were evaluated for their effectiveness against selected microbial species. Some showed significant antimicrobial activity, indicating their potential for treating infections (Gul et al., 2017).

Polymorphism in Pharmaceuticals

Research into the polymorphism of pharmaceuticals, such as Linezolid, has revealed insights into the structural properties of drugs containing morpholinyl phenyl acetamide components. Polymorphism can affect the drug's stability, solubility, and bioavailability, making it a crucial factor in drug design and development (Maccaroni et al., 2008).

Src Kinase Inhibitory and Anticancer Activities

Investigations into thiazolyl N-benzyl-substituted acetamide derivatives have highlighted their role as inhibitors of Src kinase, a protein associated with the progression of various cancers. These compounds have demonstrated inhibitory effects on cell proliferation in cancer cell lines, suggesting their potential as anticancer therapeutics (Fallah-Tafti et al., 2011).

Controlled Drug Release for Topical Applications

Research into polymorphic solidification of pharmaceuticals, specifically Linezolid, into electrospun fibers for controlled drug release, underscores the significance of incorporating morpholinyl phenyl acetamide structures into drug delivery systems. These systems can offer targeted, controlled release of medications, enhancing therapeutic efficacy for topical applications (Tammaro et al., 2015).